Cas no 1248223-95-1 (2-(cyclopropylamino)-4-(1H-imidazol-1-yl)-2-methylbutanoic acid)

• Product Name: 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)-2-methylbutanoic acid
• CAS No: 1248223-95-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6011394
• PubChem ID: 61916574
• Update Time: 2025-06-09

2-(cyclopropylamino)-4-(1H-imidazol-1-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)-2-methylbutanoic acid
• EN300-1140381
• 1248223-95-1
• AKOS011190491

• Inchi： 1S/C11H17N3O2/c1-11(10(15)16,13-9-2-3-9)4-6-14-7-5-12-8-14/h5,7-9,13H,2-4,6H2,1H3,(H,15,16)
• InChI Key： HJXCTNXIKOUCEB-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCN1C=NC=C1)NC1CC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)-2-methylbutanoic acid

Recent Advances in the Study of 2-(Cyclopropylamino)-4-(1H-Imidazol-1-yl)-2-Methylbutanoic Acid (CAS: 1248223-95-1)

2-(Cyclopropylamino)-4-(1H-imidazol-1-yl)-2-methylbutanoic acid (CAS: 1248223-95-1) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific endeavors.

The compound's structure, characterized by a cyclopropylamino group and an imidazole moiety, suggests potential interactions with biological targets such as enzymes and receptors. Recent research has focused on its role as a modulator of specific biochemical pathways, particularly those involved in inflammation and immune response. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)-2-methylbutanoic acid exhibits inhibitory effects on pro-inflammatory cytokines, making it a potential candidate for treating autoimmune diseases.

In addition to its pharmacological potential, advancements in the synthetic methodology of this compound have been reported. A team of researchers from the University of Cambridge recently developed a more efficient and scalable synthesis route, as detailed in their publication in Organic Letters. This breakthrough not only reduces production costs but also enhances the compound's accessibility for further preclinical and clinical studies. The synthetic approach involves a key step of enantioselective cyclopropanation, which ensures high purity and yield of the desired enantiomer.

Furthermore, computational studies have provided insights into the molecular interactions of 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)-2-methylbutanoic acid with its biological targets. Molecular docking simulations and density functional theory (DFT) calculations have revealed that the compound's imidazole ring forms critical hydrogen bonds with active site residues of target proteins, thereby stabilizing the ligand-receptor complex. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a lead molecule for structure-activity relationship (SAR) optimization.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation technologies to improve the compound's pharmacokinetic profile. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-(cyclopropylamino)-4-(1H-imidazol-1-yl)-2-methylbutanoic acid (CAS: 1248223-95-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes, combined with recent advancements in synthesis and mechanistic understanding, position it as a promising candidate for further development. Future studies should focus on addressing the remaining challenges to unlock its full therapeutic potential.